Cas no 1550046-28-0 (3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl-)

3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl-, is a heterocyclic compound featuring a triazole-thione core with a difluoroethyl substituent. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The presence of the difluoroethyl group enhances metabolic resistance and bioavailability, while the triazole-thione moiety offers versatile binding properties for metal coordination or hydrogen bonding. Its well-defined molecular framework allows for precise modifications in drug design, particularly in developing enzyme inhibitors or antimicrobial agents. The compound's synthetic accessibility and functional group compatibility further contribute to its utility in medicinal chemistry and material science applications.

3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- structure

1550046-28-0 structure

Product Name:3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl-

CAS No:1550046-28-0

MF:C₅H₇F₂N₃S

MW:179.190985918045

CID:6512048

Update Time:2025-08-05

3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl-
- Inchi： 1S/C5H7F2N3S/c1-3-8-9-5(11)10(3)2-4(6)7/h4H,2H2,1H3,(H,9,11)
- InChI Key： VICLBWSGUPIGGV-UHFFFAOYSA-N
- SMILES： N1=C(C)N(CC(F)F)C(=S)N1

3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-782069-0.05g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		0.05g	$1091.0	2023-06-03
Enamine	EN300-782069-0.1g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		0.1g	$1144.0	2023-06-03
Enamine	EN300-782069-0.25g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		0.25g	$1196.0	2023-06-03
Enamine	EN300-782069-0.5g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		0.5g	$1247.0	2023-06-03
Enamine	EN300-782069-1.0g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		1g	$1299.0	2023-06-03
Enamine	EN300-782069-2.5g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		2.5g	$2548.0	2023-06-03
Enamine	EN300-782069-5.0g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		5g	$3770.0	2023-06-03
Enamine	EN300-782069-10.0g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0		10g	$5590.0	2023-06-03
Enamine	EN300-6797512-0.05g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0	95%	0.05g	$647.0	2024-05-22
Enamine	EN300-6797512-0.1g	4-(2,2-difluoroethyl)-5-methyl-4H-1,2,4-triazole-3-thiol	1550046-28-0	95%	0.1g	$678.0	2024-05-22

3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Additional information on 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- (CAS No. 1550046-28-0)

The compound 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- (CAS No. 1550046-28-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core with a difluoroethyl substituent, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for triazole derivatives has surged due to their versatility in medicinal chemistry. The 3H-1,2,4-Triazole-3-thione moiety is known for its role in enhancing pharmacokinetic properties, such as solubility and metabolic stability. This compound’s difluoroethyl group further contributes to its lipophilicity, a critical factor in drug design. As the pharmaceutical industry shifts toward precision medicine, molecules like 1550046-28-0 are being explored for targeted therapies, including kinase inhibitors and antimicrobial agents.

From an agrochemical perspective, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl-3H-1,2,4-Triazole-3-thione has shown promise as a precursor for crop protection agents. Its structural features align with the growing trend of developing eco-friendly pesticides with reduced environmental impact. The difluoroethyl segment, in particular, is associated with improved bioavailability and resistance management, addressing key challenges in modern agriculture.

The synthesis of CAS No. 1550046-28-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to optimize yields and reduce waste, aligning with the principles of green chemistry. These innovations are critical as the scientific community prioritizes sustainable practices.

Analytical characterization of this compound relies on state-of-the-art instrumentation, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools confirm the purity and structural integrity of 3H-1,2,4-Triazole-3-thione derivatives, ensuring their suitability for high-value applications. Quality control is paramount, especially when the compound is used in regulated industries like pharmaceuticals.

Market trends indicate a rising interest in triazole-based compounds, driven by their broad utility. Online searches for "triazole thione synthesis" and "difluoroethyl triazole applications" have increased, reflecting the compound’s relevance in cutting-edge research. Additionally, forums and scientific databases frequently discuss its potential in addressing global health challenges, such as antibiotic resistance and chronic diseases.

In summary, 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-methyl- (CAS No. 1550046-28-0) represents a compelling area of study at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a key player in the development of next-generation therapeutics and agrochemicals. As research progresses, this compound is likely to play an even more prominent role in addressing some of the most pressing scientific and industrial challenges of our time.